3-(2-Aminopropyl)aniline

• CAS No.: 58663-24-4
• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 3-(2-aminopropyl)aniline
• InChI: InChI=1S/C9H14N2/c1-7(10)5-8-3-2-4-9(11)6-8/h2-4,6-7H,5,10-11H2,1H3
• InChI Key: SZSWEYKUELOAGN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)N)N

Description

3-(2-Aminopropyl)aniline is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1-(m-Nitro-phenyl)-2-nitro-propane (m.p. 56°-58° C.) was prepared by refluxing m-nitro-benzaldehyde and nitroethane in toluene in the presence of benzoic acid and piperidine for 5 hours. The product was then hydrogenated, first in the presence of palladized charcoal in pyridine at 5 atmospheres and room temperature and then in the presence of Raney nickel and ammonia in methanol at 5 atmospheres and 40° C., to form 1-(m-amino-phenyl)-2-amino-propane (b.p. 120°-141° C. at 0.1 mm Hg; m.p. 78°-79° C.).

Synthesis routes and methods II

Procedure details

A solution {2-[3(Benzhydrylidene-amino)-phenyl]-1-methyl-ethyl}-carbamic acid tert-butyl ester (200 mg, 0.48 mmol) in dichloromethane (5 mL) and trifluoroacetic acid (5 mL) was stirred for 45 min at room temperature. Solvents removed under vacuum and residue suspended in 5 N hydrochloric acid at 60° C. for 20 min. Biphasic system washed with ether and organics discarded. The pH of the aqueous layer was then adjusted to 14 with 10 N sodium hydroxide. Aqueous was then washed three times with dichloromethane (10 mL). Combined organics dried over magnesium sulfate, and product isolated as an amber film after removal of solvent under vacuum. M+1=151.